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Compound of Interest

Compound Name: C.I. Mordant Orange 29

Cat. No.: B15555831 Get Quote

C.I. Mordant Orange 29: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

analytical methodologies for C.I. Mordant Orange 29. The information is curated for

professionals in research and development who require detailed chemical data and procedural

insights.

Chemical Identity and Structure
C.I. Mordant Orange 29 is a single azo dye characterized by a pyrazolone core. It is identified

by the Colour Index number 18744. The compound can exist in its free acid form or as a

sodium salt.
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Identifier Value

C.I. Name Mordant Orange 29

C.I. Number 18744

CAS Registry Number
20352-64-1 (Acid Form)[1], 6054-86-0 (Sodium

Salt)[2]

IUPAC Name

2-hydroxy-3-[(3-methyl-5-oxo-1-phenyl-4H-

pyrazol-4-yl)diazenyl]-5-nitrobenzenesulfonic

acid[1]

Molecular Formula
C₁₆H₁₃N₅O₇S (Acid Form)[1], C₁₆H₁₂N₅NaO₇S

(Sodium Salt)[2]

Chemical Structure
Caption: Chemical Structure of C.I. Mordant Orange 29.

Physicochemical Properties
A summary of the available computed and experimental physicochemical properties of C.I.
Mordant Orange 29 (acid form) is presented below. Experimental data for several properties

are not readily available in the public domain.
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Property Value Source

Molecular Weight 419.4 g/mol PubChem (Computed)[1]

Exact Mass 419.05356894 Da PubChem (Computed)[1]

XLogP3-AA 2.1 PubChem (Computed)[1]

Hydrogen Bond Donor Count 2 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
9 PubChem (Computed)[1]

Rotatable Bond Count 4 PubChem (Computed)[1]

Topological Polar Surface Area 186 Å² PubChem (Computed)[1]

Heavy Atom Count 29 PubChem (Computed)[1]

Melting Point No data available

Boiling Point No data available

Solubility No data available

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of C.I. Mordant Orange 29 are

not extensively published. However, based on general chemical principles for azo dyes, the

following methodologies can be applied.

Synthesis: A Generalized Approach
The synthesis of C.I. Mordant Orange 29 is achieved through a two-step process involving

diazotization followed by an azo coupling reaction.[2]

Step 1: Diazotization of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid

Preparation of the Amine Salt: Dissolve 3-amino-2-hydroxy-5-nitrobenzenesulfonic acid in a

minimal amount of water and hydrochloric acid. Cool the solution to 0-5 °C in an ice bath

with constant stirring.
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Formation of the Diazonium Salt: Slowly add a chilled aqueous solution of sodium nitrite to

the amine salt solution. The temperature should be strictly maintained between 0-5 °C to

prevent the decomposition of the diazonium salt. The reaction is complete when a slight

excess of nitrous acid is detected (e.g., using starch-iodide paper).

Step 2: Azo Coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Preparation of the Coupling Component Solution: Dissolve 3-Methyl-1-phenyl-1H-pyrazol-

5(4H)-one in an aqueous alkaline solution (e.g., sodium hydroxide or sodium carbonate) and

cool to 0-5 °C.

Coupling Reaction: Slowly add the cold diazonium salt solution from Step 1 to the cold

solution of the coupling component with vigorous stirring. Maintain the temperature at 0-5 °C

and keep the reaction mixture alkaline to facilitate the coupling reaction.

Isolation and Purification: The resulting dye precipitates out of the solution. The precipitate is

then collected by filtration, washed with cold water and brine to remove unreacted starting

materials and inorganic salts, and then dried. Further purification can be achieved by

recrystallization from an appropriate solvent.

Analytical Characterization: A General Workflow
The characterization of C.I. Mordant Orange 29 would typically involve a combination of

spectroscopic and chromatographic techniques to confirm its structure and purity.
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General Analytical Workflow for Azo Dye Characterization

Synthesis & Purification

Spectroscopic Analysis

Chromatographic Analysis

Synthesized Dye

Purification
(e.g., Recrystallization)

UV-Visible Spectroscopy
(λmax determination)

FTIR Spectroscopy
(Functional Group Identification)

NMR Spectroscopy
(¹H, ¹³C for Structural Elucidation)

HPLC-DAD
(Purity Assessment & Quantification)

LC-MS
(Molecular Weight Confirmation)

Elemental Analysis
(CHNOS percentages)

Click to download full resolution via product page

Caption: A logical workflow for the analytical characterization of a synthesized azo dye.

1. High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of the dye and to quantify it.

Methodology:

Column: A reversed-phase C18 column is typically used.
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Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate or formate with formic acid) and an organic solvent (e.g., acetonitrile or methanol).

Detection: A Diode Array Detector (DAD) or a UV-Vis detector set at the maximum

absorption wavelength (λmax) of the dye.

Sample Preparation: The dye is dissolved in a suitable solvent (e.g., methanol or a mixture

of the mobile phase) and filtered through a 0.45 µm filter before injection.

2. UV-Visible Spectroscopy

Objective: To determine the maximum absorption wavelength (λmax) and to quantify the dye

in solution using the Beer-Lambert law.

Methodology:

Solvent: The dye is dissolved in a suitable solvent (e.g., water, ethanol, or methanol).

Procedure: A dilute solution of the dye is prepared, and its absorbance is measured across

the UV-Visible range (typically 200-800 nm) using a spectrophotometer. The wavelength at

which the highest absorbance is recorded is the λmax.

3. Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

Sample Preparation: The solid dye is mixed with potassium bromide (KBr) and pressed

into a pellet, or analyzed as a thin film on a salt plate, or using an Attenuated Total

Reflectance (ATR) accessory.

Analysis: The infrared spectrum is recorded, and characteristic absorption bands for

functional groups such as -OH, -N=N-, -SO₃H, C=O, and aromatic rings are identified.

4. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed chemical structure of the dye.
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Methodology:

Solvents: The dye is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O).

Analyses: ¹H NMR and ¹³C NMR spectra are acquired. The chemical shifts, integration,

and coupling patterns of the signals provide detailed information about the arrangement of

atoms in the molecule.

5. Mass Spectrometry (MS)

Objective: To confirm the molecular weight of the dye.

Methodology:

Technique: Typically coupled with liquid chromatography (LC-MS).

Ionization: Electrospray ionization (ESI) is a common technique for this class of

compounds.

Analysis: The mass-to-charge ratio (m/z) of the molecular ion is determined, which should

correspond to the calculated molecular weight of the dye.

Concluding Remarks
This guide provides a foundational understanding of C.I. Mordant Orange 29 for scientific and

research applications. While comprehensive experimental data remains somewhat elusive in

publicly accessible literature, the provided information on its structure, computed properties,

and generalized experimental protocols offers a robust starting point for its synthesis,

characterization, and potential applications. As with any chemical substance, appropriate safety

precautions should be taken during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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